![molecular formula C19H18NOP B4675752 3-[(diphenylphosphoryl)methyl]aniline](/img/structure/B4675752.png)
3-[(diphenylphosphoryl)methyl]aniline
Overview
Description
3-[(diphenylphosphoryl)methyl]aniline, also known as DPA, is a chemical compound with significant scientific research applications. It is a white to off-white crystalline powder that is soluble in organic solvents. DPA is used in a variety of fields, including biochemistry, pharmacology, and materials science.
Mechanism of Action
The mechanism of action of 3-[(diphenylphosphoryl)methyl]aniline is not fully understood. It is believed to act as a nucleophile, reacting with electrophilic compounds to form covalent adducts. This reaction can lead to the formation of stable complexes with proteins and other biomolecules, which can affect their function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have demonstrated that this compound can reduce inflammation and oxidative stress in animal models of disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(diphenylphosphoryl)methyl]aniline in lab experiments is its high purity and stability. This compound is a well-characterized compound that is commercially available in high purity. It is also stable under a wide range of conditions, making it suitable for long-term storage and use in experiments. One limitation of using this compound is its high cost. This compound is a relatively expensive compound, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for research on 3-[(diphenylphosphoryl)methyl]aniline. One area of interest is the development of new drugs that target specific proteins using this compound as a ligand. Another area of interest is the use of this compound as a fluorescent probe for imaging biological systems. Additionally, there is potential for the use of this compound in the development of new materials with unique properties, such as flame-retardant polymers. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Scientific Research Applications
3-[(diphenylphosphoryl)methyl]aniline has a wide range of scientific research applications. In biochemistry, it is used as a reagent to detect and quantify amino acids in proteins. This compound reacts with amino acids to form fluorescent derivatives that can be detected using fluorescence spectroscopy. In pharmacology, this compound is used as a model compound to study the metabolism and toxicity of drugs. It is also used as a ligand in the design of new drugs that target specific proteins. In materials science, this compound is used as a precursor to synthesize phosphorus-containing polymers and resins.
properties
IUPAC Name |
3-(diphenylphosphorylmethyl)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18NOP/c20-17-9-7-8-16(14-17)15-22(21,18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-14H,15,20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSZSZGXKZQXUHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(=O)(CC2=CC(=CC=C2)N)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18NOP | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>46.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID57261302 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.